Cas no 1832664-49-9 (N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide)

• Product Name: N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide
• CAS No: 1832664-49-9
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• CID: 5893544
• PubChem ID: 63005403
• Update Time: 2025-05-19

N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide
• EN300-718392
• AKOS012304058
• 1832664-49-9
• 1340297-65-5
• CS-0291595

• Inchi： 1S/C11H20N2O2.ClH/c14-10-3-1-2-9(6-10)13-11(15)8-4-5-12-7-8;/h8-10,12,14H,1-7H2,(H,13,15);1H
• InChI Key： YVCBCYNGRZTVBB-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)(=O)NC1CCCC(O)C1.Cl

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide

Introduction to N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide (CAS No. 1832664-49-9)

N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide, identified by its CAS number 1832664-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications. The presence of both cyclohexyl and pyrrolidine moieties in its molecular structure contributes to its distinctive chemical behavior, which has been the subject of extensive research and development.

The< strong>3-Hydroxycyclohexyl group in the molecule introduces a hydroxyl functional group into the cyclohexane ring, which can participate in hydrogen bonding and other interactions with biological targets. This feature is particularly valuable in drug design, as it allows for the optimization of binding affinity and selectivity. Additionally, the pyrrolidine-3-carboxamide moiety provides a rigid scaffold that can enhance the stability and bioavailability of the compound. These structural characteristics make N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide a versatile building block for the synthesis of novel pharmacological agents.

In recent years, there has been growing interest in exploring the potential of N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide in various therapeutic contexts. One of the most promising areas of research is its application in the development of treatments for neurological disorders. Studies have shown that compounds with similar structural features can interact with specific neurotransmitter receptors and ion channels, potentially leading to new therapeutic strategies for conditions such as epilepsy, depression, and neurodegenerative diseases. The< strong>hydroxycyclohexyl group, in particular, has been found to modulate the activity of certain receptors in a way that could be beneficial for these conditions.

The< strong>pyrrolidine-3-carboxamide moiety has also been investigated for its potential role in anti-inflammatory and immunomodulatory applications. Research indicates that this structural unit can interfere with inflammatory pathways by inhibiting key enzymes and signaling molecules involved in the immune response. This makes N-(3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide a candidate for developing novel anti-inflammatory drugs that could offer more effective and targeted treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide an attractive candidate for delivering therapeutic agents directly to brain tissues, which is crucial for treating neurological disorders that affect cognitive function and motor control. 3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide has also been explored as a key intermediate in synthetic chemistry. Its unique structure provides chemists with a versatile platform for designing new molecules with tailored properties. The hydroxyl group allows for further functionalization through esterification, etherification, or other transformations, while the carboxamide moiety can be used to link other pharmacophores or to form peptidomimetics. These attributes make it a valuable tool in medicinal chemistry and materials science. 3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various proteins involved in disease pathways, suggesting multiple potential therapeutic applications. These computational insights have guided experimental efforts to optimize its structure and improve its biological activity. By leveraging both experimental and computational approaches, researchers are paving the way for more efficient drug discovery processes. 3-Hydroxycyclohexyl)pyrrolidine-3-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the cyclohexane ring and subsequent modifications to introduce the pyrrolidine and carboxamide groups. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability for industrial applications. 3-Hydroxycyclohexyl)